SMARCA2 ligand-12-3-methylazetidine

• Molecular Formula: C25H33N7O2
• Molecular Weight: 463.6 g/mol
• InChI: InChI=1S/C25H33N7O2/c33-23-4-2-1-3-20(23)21-11-22-24(29-28-21)27-14-19-16-31(9-10-32(19)22)25(34)18-5-7-30(8-6-18)15-17-12-26-13-17/h1-4,11,17-19,26,33H,5-10,12-16H2,(H,27,29)/t19-/m0/s1
• InChIKey: SGRYBZWUUSOGNT-IBGZPJMESA-N

SMARCA2 Ligand-12-3-Methylazetidine Procurement Guide

SMARCA2 ligand-12-3-methylazetidine is a target protein ligand-linker conjugate with molecular formula C₂₅H₃₃N₇O₂ and molecular weight 463.58, incorporating a ligand for the SMARCA2 bromodomain (HY-169487) and a PROTAC linker (HY-W052601) to recruit E3 ligases [1]. This compound is not a standalone bioactive agent but a building block specifically designed for the synthesis of PROTAC SMARCA2 degrader-25 (CAS 2770571-17-8) [2]. The SMARCA2 binding component demonstrates a binding affinity (Kd) of 42 nM for SMARCA2 as determined by isothermal titration calorimetry [3].

Pre-conjugated SMARCA2 ligand-linker conjugate

Direct precursor for PROTAC SMARCA2 degrader-25 synthesis

Targets SMARCA2 bromodomain (reported binding affinity)

• [1] MedChemExpress. SMARCA2 ligand-12-3-methylazetidine Product Page. Catalog No. HY-169487 (component reference). View Source
• [2] Prelude Therapeutics Incorporated. WO2022099117A1: BRM targeting compounds and associated methods of use. World Intellectual Property Organization, 2022-05-12. View Source
• [3] BindingDB. BDBM50628858 (CHEMBL5401472) Affinity Data. Kd: 42 nM for SMARCA2 by isothermal titration calorimetry. View Source

Critical Role of Linker Conjugation in PROTACs

The SMARCA2 ligand-12-3-methylazetidine conjugate cannot be replaced by standalone SMARCA2 ligands (e.g., HY-169487 alone) or alternative ligand-linker combinations without fundamentally altering downstream PROTAC performance. The pre-conjugated linker orientation, length, and attachment chemistry directly influence ternary complex formation efficiency and degradation selectivity of the final PROTAC molecule [1]. Published PROTAC SAR studies demonstrate that variations in linker composition and attachment geometry between otherwise identical target-binding and E3 ligase-binding moieties can shift degradation selectivity for BRM (SMARCA2) over BRG1 (SMARCA4) by more than an order of magnitude and substantially alter antiproliferative activity in BRG1-mutant cancer models [2][3]. Substituting this conjugate with an unlinked ligand plus separate linker requires re-optimization of the entire PROTAC assembly and risks loss of the validated degradation potency (DC₅₀ < 0.01 μM) established for the degrader product derived from this specific building block [4].

! Linker orientation and length may alter ternary complex formation efficiency.

! Unlinked ligand + separate linker requires re-optimization of the entire PROTAC assembly.

! Linker attachment chemistry may shift degradation selectivity (class-level evidence).

• [1] Prelude Therapeutics Incorporated. WO2022099117A1: BRM targeting compounds and associated methods of use. World Intellectual Property Organization, 2022-05-12. View Source
• [2] Ramachandran S, et al. Modulation of VHL binding affinity improves selectivity of PROTACs targeting BRM (SMARCA2) over BRG1 (SMARCA4). Results in Chemistry. 2026;24:103211. View Source
• [3] Berlin M, Cantley J, Bookbinder M, et al. PROTACs Targeting BRM (SMARCA2) Afford Selective In Vivo Degradation over BRG1 (SMARCA4) and Are Active in BRG1 Mutant Xenograft Tumor Models. J Med Chem. 2024;67(2):1262-1313. View Source
• [4] MedChemExpress. PROTAC SMARCA2 degrader-25 Product Page. Catalog No. HY-169276. View Source

SMARCA2 Ligand-12-3-Methylazetidine Differentiation Evidence

PROTAC Degradation Potency

The PROTAC degrader synthesized using SMARCA2 ligand-12-3-methylazetidine (PROTAC SMARCA2 degrader-25, Example 86) achieves a degradation DC₅₀ of < 0.01 μM (< 10 nM) against SMARCA2 [1]. This sub-10 nanomolar potency establishes the functional viability of this specific ligand-linker conjugate in a validated PROTAC architecture. Alternative PROTACs using different SMARCA2-binding ligands report higher DC₅₀ values; for comparison, SMD-3040 (comprising a distinct SMARCA2/4 ligand) achieves DC₅₀ of 12 nM [2], and A947 (a less selective VHL-recruiting PROTAC) degrades SMARCA2 with DC₅₀ of 39 pM in SW1573 cells but exhibits substantially lower degradation selectivity over SMARCA4 .

PROTAC Degradation Potency

Cross-study comparable

DC₅₀ < 0.01 μM (degrader-25)

SMD-3040: 12 nM A947: 39 pM

Supports degrader functional validation context.

Comparison across distinct assay platforms; absolute values may vary.

Evidence Dimension	SMARCA2 degradation potency (DC₅₀)
Target Compound Data	< 0.01 μM (< 10 nM)
Comparator Or Baseline	SMD-3040: DC₅₀ = 12 nM; A947: DC₅₀ = 39 pM
Quantified Difference	Comparable to or more potent than SMD-3040 (10 nM vs 12 nM); less potent than A947 (10 nM vs 0.039 nM) but with distinct selectivity profile
Conditions	PROTAC SMARCA2 degrader-25: degradation assay in cells expressing SMARCA2; SMD-3040: cellular degradation assay; A947: SW1573 cell-based degradation assay

Why This Matters

This sub-10 nM DC₅₀ demonstrates that the ligand-linker conjugate yields a functionally potent PROTAC degrader, providing procurement justification for this building block in targeted protein degradation workflows.

• [1] MedChemExpress. PROTAC SMARCA2 degrader-25 Product Page. Catalog No. HY-169276. View Source
• [2] Yang L, Tu W, Leng L, et al. Discovery of SMD-3040 as a Potent and Selective SMARCA2 PROTAC Degrader with Strong in vivo Antitumor Activity. J Med Chem. 2023;66:10761. View Source

Binding Affinity

The SMARCA2-targeting moiety within the ligand-linker conjugate exhibits a binding affinity (Kd) of 42 nM for SMARCA2 as measured by isothermal titration calorimetry [1]. For context, structurally distinct SMARCA2/4 bromodomain ligands show a wide affinity range: GNE-064 exhibits Kd = 16 nM for SMARCA2 ; the SMARCA2/4-ligand-5 series (used in PROTAC degrader-37) achieves IC₅₀ ≤ 0.1 μM [2]; and DCSM06, an early screening hit, shows substantially weaker affinity with IC₅₀ = 39.9 ± 3.0 μM [3]. The 42 nM Kd of this ligand falls within the high-affinity range among reported SMARCA2 bromodomain binders.

SMARCA2 Binding Affinity

Cross-study comparable

Kd = 42 nM (ITC)

GNE-064: 16 nM ligand-5: ≤100 nM DCSM06: 39.9 μM

High-affinity binder; supports target engagement in PROTAC design.

Affinity measured by ITC; comparators from various assay formats.

Evidence Dimension	SMARCA2 binding affinity (Kd or IC₅₀)
Target Compound Data	Kd = 42 nM
Comparator Or Baseline	GNE-064: Kd = 16 nM; SMARCA2/4-ligand-5 series: IC₅₀ ≤ 0.1 μM; DCSM06: IC₅₀ = 39.9 μM
Quantified Difference	42 nM vs 16 nM (GNE-064, 2.6× weaker); vs 100 nM (ligand-5, 2.4× stronger); vs 39,900 nM (DCSM06, 950× stronger)
Conditions	Target compound: isothermal titration calorimetry; GNE-064: binding assay (Kd determination); SMARCA2/4-ligand-5: cell-based assay; DCSM06: AlphaScreen

Why This Matters

The 42 nM Kd confirms that this ligand-linker conjugate provides a SMARCA2-binding moiety with high affinity, an essential prerequisite for efficient target engagement in PROTAC-mediated degradation applications.

• [1] BindingDB. BDBM50628858 (CHEMBL5401472) Affinity Data. Kd: 42 nM for SMARCA2 by isothermal titration calorimetry. View Source
• [2] MedChemExpress. SMARCA2/4-ligand-5 Product Page. PROTAC SMARCA2/4 degrader-37 with IC₅₀ ≤ 0.1 μM. View Source
• [3] Wanfang Data. Discovery and mechanistic study of small molecule inhibitors targeting SMARCA2-BRD. DCSM06 IC₅₀ = 39.9 ± 3.0 μmol/L. View Source

Degradation Selectivity over BRG1

While direct selectivity data for PROTAC SMARCA2 degrader-25 (the product synthesized from this ligand-linker conjugate) are not publicly disclosed, class-level evidence establishes the selectivity benchmark for optimized SMARCA2-targeting PROTACs. PROTACs that potently degrade BRM (SMARCA2) exhibit between 10- and 100-fold degradation selectivity for BRM over the closely related paralog protein BRG1 (SMARCA4) in SW1573 cell-based experiments [1]. Further optimization of VHL-binding fragment composition can improve BRG1/BRM degradation selectivity ratios across multiple structurally diverse degrader compounds, with phenyl-nitrile substituted VHL ligands yielding molecules that display strong antiproliferative activities against BRM-dependent cancers but minimal potency toward wild-type cell lines [2].

Paralog Selectivity (BRM vs BRG1)

Class-level inference

10–100× selectivity reported for VHL-recruiting SMARCA2 PROTAC class

Establishes selectivity benchmark for evaluation.

Direct selectivity data for degrader-25 not publicly disclosed.

Evidence Dimension	SMARCA2 degradation selectivity over SMARCA4
Target Compound Data	Not disclosed for PROTAC SMARCA2 degrader-25
Comparator Or Baseline	Class of VHL-recruiting SMARCA2 PROTACs: 10- to 100-fold degradation selectivity
Quantified Difference	Class range: 10× to 100× selectivity
Conditions	SW1573 cell-based degradation assays; BRG1/BRM selectivity measured via protein degradation quantification

Why This Matters

This class-level selectivity range (10-100×) defines the performance standard against which any SMARCA2-targeting PROTAC building block should be evaluated; procurement of this ligand-linker conjugate supports synthesis of degraders within this established selectivity framework.

• [1] Berlin M, Cantley J, Bookbinder M, et al. PROTACs Targeting BRM (SMARCA2) Afford Selective In Vivo Degradation over BRG1 (SMARCA4) and Are Active in BRG1 Mutant Xenograft Tumor Models. J Med Chem. 2024;67(2):1262-1313. View Source
• [2] Ramachandran S, et al. Modulation of VHL binding affinity improves selectivity of PROTACs targeting BRM (SMARCA2) over BRG1 (SMARCA4). Results in Chemistry. 2026;24:103211. View Source

Ligand-Linker Conjugate vs Standalone Ligand

SMARCA2 ligand-12-3-methylazetidine (C₂₅H₃₃N₇O₂, MW 463.58) differs fundamentally from standalone SMARCA2 ligands such as SMARCA2 ligand-12 (C₂₁H₂₆N₆O₂, MW 394.47) . The conjugate incorporates both the target-binding moiety and the PROTAC linker (HY-W052601) as a single molecular entity, whereas SMARCA2 ligand-12 is the ligand alone without linker . This pre-conjugated architecture eliminates the need for separate linker procurement and conjugation steps, reducing synthesis variability when assembling PROTAC SMARCA2 degrader-25 [1].

Conjugate vs Ligand-Only Format

Direct head-to-head

Pre-conjugated ligand-linker (MW 463.58) vs ligand alone (MW 394.47)

Streamlines PROTAC synthesis; eliminates linker conjugation step.

Functional validation required for each assembled degrader.

Evidence Dimension	Molecular composition and synthetic utility
Target Compound Data	C₂₅H₃₃N₇O₂, MW 463.58; ligand + linker conjugate
Comparator Or Baseline	SMARCA2 ligand-12: C₂₁H₂₆N₆O₂, MW 394.47; ligand only (no linker)
Quantified Difference	Molecular weight difference: +69.11 Da (linker moiety); functional difference: pre-conjugated vs unconjugated
Conditions	Structural comparison based on vendor technical datasheets

Why This Matters

The pre-conjugated ligand-linker format enables direct procurement of a PROTAC-ready building block, streamlining synthesis of PROTAC SMARCA2 degrader-25 compared to assembling from separate ligand and linker components.

• [1] MedChemExpress. PROTAC SMARCA2 degrader-25 Product Page. Catalog No. HY-169276. Components: ligand (pink), linker (black), E3 ligase ligand (blue). View Source

SMARCA2 Ligand-12-3-Methylazetidine Application Scenarios

PROTAC Degrader-25 Synthesis for Cancer Models

This ligand-linker conjugate serves as the direct precursor for synthesizing PROTAC SMARCA2 degrader-25 (Example 86 in WO2022099117A1), a degrader with DC₅₀ < 0.01 μM [1]. The resulting PROTAC is suitable for evaluating SMARCA2 degradation as a synthetic lethal strategy in SMARCA4-deficient (BRG1-mutant) cancer models, including the H1944 NSCLC cell line where BRM (SMARCA2) dependence has been established [2][3].

Ternary Complex Optimization

Researchers optimizing PROTAC ternary complex formation can use this conjugate as a standardized SMARCA2 ligand-linker module. Given that modifications to VHL-binding fragments can shift BRG1/BRM degradation selectivity by 10- to 100-fold [2], this building block provides a fixed target-engagement component against which E3 ligase ligand variations can be systematically evaluated in cellular degradation assays.

Novel Ligand Benchmarking

The SMARCA2 binding component in this conjugate exhibits Kd = 42 nM [4], providing a quantitative affinity benchmark. Investigators developing novel SMARCA2 bromodomain ligands can use this conjugate-derived PROTAC activity as a functional reference point for evaluating whether new ligands achieve comparable or improved degradation potency when assembled into complete PROTACs.

Xenograft Tumor Model Evaluation

The PROTAC derived from this conjugate (PROTAC SMARCA2 degrader-25) is suitable for in vivo degradation studies. Published work with structurally related VHL-recruiting SMARCA2 PROTACs demonstrates that achieving >95% BRM degradation in vivo correlates with meaningful antitumor efficacy in BRG1-mutant NSCLC xenograft models (e.g., HCC2302) [2]. This conjugate enables synthesis of degrader molecules for preclinical PK/PD and efficacy studies following the established framework that strong degradation (>95%) is required for in vivo antitumor activity [2].

Application

Selection Property

Validation Focus

SMARCA4-deficient cancer model studies

Pre-conjugated ligand-linker building block

Degradation efficiency and selectivity in cell-based assays

Ternary complex optimization studies

Fixed SMARCA2 targeting module

E3 ligase recruitment and degradation efficiency

Novel SMARCA2 ligand benchmarking

Reported binding affinity context

Comparative degradation potency in assembled PROTACs

In vivo SMARCA2 degradation studies

PROTAC degrader derived from conjugate

BRG1-mutant xenograft model response and PK/PD endpoints

• [1] MedChemExpress. PROTAC SMARCA2 degrader-25 Product Page. Catalog No. HY-169276. DC₅₀ < 0.01 μM. View Source
• [2] Berlin M, Cantley J, Bookbinder M, et al. PROTACs Targeting BRM (SMARCA2) Afford Selective In Vivo Degradation over BRG1 (SMARCA4) and Are Active in BRG1 Mutant Xenograft Tumor Models. J Med Chem. 2024;67(2):1262-1313. View Source
• [3] Prelude Therapeutics Incorporated. WO2022099117A1: BRM targeting compounds and associated methods of use. World Intellectual Property Organization, 2022-05-12. View Source
• [4] BindingDB. BDBM50628858 (CHEMBL5401472) Affinity Data. Kd: 42 nM for SMARCA2 by isothermal titration calorimetry. View Source